N2-(2-Methylphenyl)-2,3-pyridinediamine

• IUPAC Name: 2-N-(2-methylphenyl)pyridine-2,3-diamine
• InChI: InChI=1S/C12H13N3/c1-9-5-2-3-7-11(9)15-12-10(13)6-4-8-14-12/h2-8H,13H2,1H3,(H,14,15)
• InChI Key: YJQSPBXISDHBAX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC2=C(C=CC=N2)N
• Molecular Formula: C12H13N3
• Molecular Weight: 199.25 g/mol

Description

N2-(2-Methylphenyl)-2,3-pyridinediamine is a heterocyclic compound with the systematic name 1-(4-chlorophenyl)-5-{4-[(2-methylphenyl)methoxy]phenyl}-1H-pyrazole . It belongs to the class of vicinal diaryl pyrazoles and has potential therapeutic applications due to its unique molecular scaffold.

Synthesis Analysis

The synthesis of N2-(2-Methylphenyl)-2,3-pyridinediamine involves the reaction of 4-(1-(4-chlorophenyl)-1H-pyrazol-5-yl) phenol with 2-methylbenzylbromide in acetonitrile, catalyzed by K2CO3 . The crude product is then purified by automated-flash chromatography on silica gel, followed by recrystallization from methanol. The yield is approximately 75% , and the melting point ranges from 146.0°C to 147.9°C .

Molecular Structure Analysis

The 4-chlorophenyl ring forms dihedral angles of 83.87° and 60.22° with the 2-methylphenyl and benzene rings, respectively. The dihedral angle between the 2-methylphenyl and benzene rings is 77.07° . Additionally, the C5–C8–O1–C9 torsion angle is 163.77° . All bond lengths and angles are within normal values.

Synthesis routes and methods

Procedure details

A mixture of (3-nitropyridin-2-yl)-o-tolylamine (3.96 g, 17.3 mmol) in EtOAc (200 mL) was degassed with a stream of nitrogen prior to addition of 10% Pd/C (700 mg) and was stirred at RT under a hydrogen atmosphere for 16 h. The suspension was filtered and the filtrate was concentrated in vacuo to afford the title compound as a white solid (2.02 g, 59%). 1H NMR (CDCl3, 400 MHz): δ 7.83 (1H, d, J=4.94 Hz), 7.28-7.11 (3H, m), 7.01 (1H, d, J=7.64 Hz), 6.93 (1H, t, J=7.41 Hz), 6.79 (1H, dd, J=7.63, 4.96 Hz), 5.97 (1H, s), 3.43 (2H, s), 2.30 (3H, s).